Chlophedianol hydrochloride

Specification

• CAS No.: 511-13-7
• Molecular Formula: C17H20ClNO.ClH; C17H21Cl2NO
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-(dimethylamino)-1-phenylpropan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C17H20ClNO.ClH/c1-19(2)13-12-17(20,14-8-4-3-5-9-14)15-10-6-7-11-16(15)18;/h3-11,20H,12-13H2,1-2H3;1H
• Standard InChI Key: XYGSFNHCFFAJPO-UHFFFAOYSA-N
• SMILES: CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)O.Cl
• Canonical SMILES: CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)O.Cl
• Appearance: Solid powder

Introduction

Chemical Identity and Structural Properties

Chlophedianol hydrochloride, also known as clofedanol hydrochloride, is a synthetic compound with antitussive properties. Understanding its chemical structure is essential for appreciating its pharmacological effects.

Chemical Nomenclature and Identification

Chlophedianol hydrochloride has several names in the scientific literature and pharmaceutical industry. The compound is formally identified as 1-(2-chlorophenyl)-3-(dimethylamino)-1-phenylpropan-1-ol hydrochloride. It has the CAS number 511-13-7 and is listed in several chemical inventories, including the European Inventory of Existing Commercial Chemical Substances (EINECS) with the EC number 208-124-9.

Molecular Structure and Properties

The molecular formula of chlophedianol hydrochloride is C₁₇H₂₁Cl₂NO, representing the hydrochloride salt form of the compound. Its molecular weight is approximately 326.261 g/mol. The structure contains several key features:

Chemical Property	Value
Molecular Formula	C₁₇H₂₀ClNO.ClH (C₁₇H₂₁Cl₂NO)
Molecular Weight	326.261
Stereochemistry	RACEMIC
Optical Activity	(+/-)
Defined Stereocenters	0/1
E/Z Centers	0
Charge	0

The compound features a SMILES notation of Cl.CN(C)CCC(O)(C1=CC=CC=C1)C2=CC=CC=C2Cl and an InChIKey of XYGSFNHCFFAJPO-UHFFFAOYSA-N. These identifiers are crucial for database searches and structural analysis in pharmaceutical research.

Pharmacological Mechanism and Actions

Chlophedianol hydrochloride exerts its therapeutic effects primarily through central mechanisms. Its pharmacological profile includes multiple actions that contribute to its clinical efficacy.

Mechanism of Action

Chlophedianol suppresses the cough reflex by directly affecting the cough center located in the medulla of the brain. Unlike some other antitussives that work peripherally, chlophedianol's centrally-acting mechanism provides effective cough suppression without necessarily addressing the underlying cause of cough irritation.

Additional Pharmacological Properties

Beyond its primary antitussive effects, chlophedianol hydrochloride exhibits several other pharmacological properties:

• Local anesthetic effects, which may contribute to cough suppression by reducing sensory nerve stimulation

• Antihistamine properties, potentially beneficial in allergic conditions that trigger cough

• Possible anticholinergic effects, particularly at higher doses, which may influence secretions and smooth muscle tone

These multiple mechanisms may explain the drug's effectiveness in various types of non-productive cough conditions.

Clinical Applications and Therapeutic Use

Chlophedianol hydrochloride has specific approved uses in clinical practice, with established dosing regimens and considerations.

Dosage Forms and Administration

Chlophedianol hydrochloride is administered orally and is available in various formulations. The recommended standard adult dosage is:

Population	Route	Dosage Regimen
Adults	Oral	20 mg, 3 times per day

This dosing regimen has been established as effective for cough suppression in clinical studies. The drug is marketed under various trade names including Ulone in Canada, and other brands such as Coldrin, Gentos, Pectolitan, and Ulo in different regions.

Combination Products

Chlophedianol hydrochloride is frequently formulated in combination with other active pharmaceutical ingredients to address multiple symptoms. Common combinations include:

• With antihistamines such as pyrilamine maleate, dexbrompheniramine maleate, and chlorpheniramine maleate

• With decongestants such as phenylephrine hydrochloride and pseudoephedrine hydrochloride

• With analgesics such as acetaminophen

These combinations aim to provide comprehensive relief of cold and cough symptoms when multiple pathological processes are present.

Comparative Efficacy Studies

Studies comparing chlophedianol hydrochloride with other antitussive agents provide insights into its relative efficacy and unique clinical profile.

Comparative Clinical Trials

A double-blind, randomized interpatient study compared chlophedianol hydrochloride with isoaminile citrate, another centrally acting antitussive agent. The study involved 66 patients, with some lost to follow-up. Key findings included:

• Isoaminile (40 mg) was as effective as chlophedianol (20 mg) in experimentally induced cough in normal subjects

• Isoaminile showed a somewhat longer duration of action

• In patients with cough associated with chest diseases, isoaminile (40 mg, 3× daily) was as effective as chlophedianol (20 mg, 3× daily) in suppressing cough

• Chlophedianol showed a more marked increase in Peak Expiratory Flow Rate (PEFR) at day 7 of treatment compared to isoaminile

• Neither drug interfered with expectoration processes

This study demonstrates that chlophedianol is comparable in efficacy to other centrally acting antitussives but may have different pharmacodynamic properties in terms of onset and duration of action.

Advantages and Limitations Compared to Other Antitussives

When compared to opioid antitussives like codeine, chlophedianol offers several advantages:

• Less potential for abuse and dependence

• Fewer sedative effects

• Less respiratory depression

• Potentially less potent in severe cough than opioid antitussives

• Limited efficacy data in chronic cough conditions

• Contraindication in productive coughs where expectoration is beneficial

Regulatory Status and Market Presence

The regulatory status of chlophedianol hydrochloride varies across different regions and influences its availability to patients.

Chemical Inventory Listings

The compound is listed in several chemical inventories, indicating its regulatory recognition:

• European Inventory of Existing Commercial Chemical Substances (EINECS)

• EC Inventory

• United States Toxic Substances Control Act (TSCA) Inventory

• China Catalog of Hazardous Chemicals 2015

• New Zealand Inventory of Chemicals (NZIoC)

• Philippines Inventory of Chemicals and Chemical Substances (PICCS)

• Vietnam National Chemical Inventory

• Chinese Chemical Inventory of Existing Chemical Substances (China IECSC)

• Korea Existing Chemicals List (KECL)

These listings reflect the varying regulatory oversight and approval status of the compound globally.